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Cytotoxicity Data Summary

The table below summarizes the existing in vitro cytotoxicity data for undecane.

Get Quote

Cell Cell Type Cytotoxicity Threshold / Key Source
. .. Assay Used .
Line Description Finding Compound
RBL- Rat basophilic MTT No effect on cell viability at 1— Undecane
2H3 [1] leukemia mast 100 pM.
cell
HaCaT Human MTT No effect on cell viability at 1-10  Undecane
[1] keratinocyte UM; 100 uM showed some
cell line effect.
HepG2 Human liver XTT One of 57 plant extracts tested A plant extract
[2] cancer cell line showed cytotoxicity (4x EC50 = containing
12.9 pg/ml). The active undecane, among
compound was not confirmed to  other compounds
be undecane.
CHL/IU  Chinese Chromosomal No cytogenetic effects observed  Undecane
[3] hamster lung Aberration up to the limit concentration of
fibroblast 10 mM.
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Experimental Protocols for Cytotoxicity Assessment

Here are detailed methodologies for key cytotoxicity assays referenced in the data, which can be applied for

testing 2-undecanone.

MTT Cell Viability Assay [1] [4] [5]

The MTT assay measures the metabolic activity of cells based on the reduction of a yellow tetrazolium salt

to purple formazan crystals by viable cells.

e Key Principle: Measurement of mitochondrial enzyme activity in live cells [5].
e Workflow:
o Seed cells (e.g., 3,000-5,000 cells/well) in a 96-well plate and culture for 24 hours [4].
o Treat with test compound (e.g., undecane) at various concentrations. Include controls
(untreated cells, medium only) [4].
o Incubate for a desired period (e.g., 24 hours) [1].
o Add MTT reagent (e.g., 5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C [4].
o Dissolve formazan crystals by adding a solubilization solution (e.g., MTT solvent containing
HCI and NP40 in isopropanol) [4].
o Measure absorbance at 590 nm, with a reference wavelength of 620 nm [4].
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XTT Cell Proliferation/Cytotoxicity Assay [2] [5]

The XTT assay is another tetrazolium-based method that offers the advantage of yielding a water-soluble

formazan product, eliminating the need for a solubilization step.

¢ Key Principle: Measurement of metabolic activity; the generated formazan dye is water-soluble [5].
e Workflow:

Seed and culture cells in a 96-well plate as for the MTT assay.

Add the XTT reagent directly to the culture medium.

Incubate for 2-24 hours to allow color development [5].

o

o

o

[¢]

Measure the absorbance of the orange-colored solution directly with a spectrophotometer
(e.g., at 450 nm with a reference wavelength) [5].

Guidance for Testing 2-Undecanone

Since direct data on 2-undecanone is limited, the following approaches are recommended:

e Leverage Existing Data with Caution: Use the data for undecane as a preliminary reference, but
always confirm with your own experiments as the ketone functional group in 2-undecanone will alter
its biological activity.

e Employ Multiple Assays: Combine different assay types for a robust assessment.

o Dye Exclusion Assays (e.g., Trypan Blue): Simple, rapid determination of membrane integrity,
ideal for cell counting [6] [5].

o Lactate Dehydrogenase (LDH) Release Assay: Measures membrane integrity by detecting a
cytosolic enzyme released upon cell death [4].

e Utilize In Silico Prediction Tools: As a preliminary screening step, web applications like CLC-Pred
2.0 can provide qualitative predictions of cytotoxicity for a wide range of cell lines based on a
compound's structural formula [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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